Cas no 1522966-16-0 (3-(2-methylpyridin-4-yl)butanoic acid)

• Product Name: 3-(2-methylpyridin-4-yl)butanoic acid
• CAS No: 1522966-16-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5991751
• PubChem ID: 82600081
• Update Time: 2025-05-21

3-(2-methylpyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-4-yl)butanoic acid
• 1522966-16-0
• EN300-1764359

• Inchi： 1S/C10H13NO2/c1-7(5-10(12)13)9-3-4-11-8(2)6-9/h3-4,6-7H,5H2,1-2H3,(H,12,13)
• InChI Key： KSWOKRKMEAFHAD-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(2-methylpyridin-4-yl)butanoic acid

3-(2-Methylpyridin-4-yl)butanoic Acid: A Comprehensive Overview of CAS No. 1522966-16-0

3-(2-Methylpyridin-4-yl)butanoic acid, with the CAS number 1522966-16-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a butanoic acid moiety attached to a 2-methylpyridine ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(2-methylpyridin-4-yl)butanoic acid can be represented as C₁₁H₁₃NO₂. The presence of the pyridine ring, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom, imparts unique electronic and steric properties to the molecule. The butanoic acid group, on the other hand, provides the compound with carboxylic acid functionality, which can participate in various chemical reactions and interactions with biological targets.

In recent years, significant research has been devoted to understanding the biological activities and potential therapeutic applications of 3-(2-methylpyridin-4-yl)butanoic acid. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(2-methylpyridin-4-yl)butanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(2-methylpyridin-4-yl)butanoic acid has also been investigated for its potential neuroprotective effects. Research conducted on animal models has demonstrated that this compound can protect neurons from oxidative stress and reduce neurodegeneration. These neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, it has been shown to activate the Nrf2 pathway, which plays a crucial role in protecting cells from oxidative damage.

The pharmacokinetic properties of 3-(2-methylpyridin-4-yl)butanoic acid have also been studied in detail. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in both in vitro and in vivo studies, further supporting its potential for clinical applications.

In the context of drug discovery, 3-(2-methylpyridin-4-yl)butanoic acid has been used as a starting point for structure-activity relationship (SAR) studies aimed at optimizing its biological activities. Through systematic modifications of the molecular structure, researchers have identified several analogs with enhanced potency and selectivity. These efforts have led to the identification of lead compounds with improved therapeutic profiles, paving the way for their evaluation in preclinical and clinical settings.

The synthetic routes for preparing 3-(2-methylpyridin-4-yl)butanoic acid have been well-documented in the literature. One common approach involves the coupling of 4-bromomethylpyridine with butyric acid followed by subsequent functional group manipulations. Alternative synthetic strategies have also been explored to improve yield and efficiency, making it feasible to produce this compound on a larger scale for research and development purposes.

In conclusion, 3-(2-methylpyridin-4-yl)butanoic acid (CAS No. 1522966-16-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further investigation in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile, highlighting its significance in the field of medicinal chemistry.